Cas no 65369-28-0 (Methyl 4-hydroxy-2-methylthiophene-3-carboxylate)

• Product Name: Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
• CAS No: 65369-28-0
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 1039911
• PubChem ID: 12593647
• Update Time: 2025-10-29

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methylthiophene-3-carboxylate
• Methyl 4-hydroxy-2-Methylthiophene-3-carboxylat
• OWTVSGXLWIBBPO-UHFFFAOYSA-N
• SCHEMBL11464576
• DTXSID30503695
• Methyl4-hydroxy-2-methylthiophene-3-carboxylate
• DB-334857
• 65369-28-0
• 3-hydroxy-5-methyl-thiophene-4-carboxylic acid methyl ester

• Inchi： 1S/C7H8O3S/c1-4-6(7(9)10-2)5(8)3-11-4/h3,8H,1-2H3
• InChI Key： OWTVSGXLWIBBPO-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1C)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-hydroxy-2-methylthiophene-3-carboxylate

Recent Advances in the Study of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0)

Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0) is a thiophene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a building block for the synthesis of bioactive compounds, particularly in the development of antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key advancements in the study of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate is its role in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of novel thiophene-based inhibitors targeting bacterial enzymes. The researchers employed a multi-step synthetic pathway to modify the carboxylate and hydroxyl functional groups, resulting in compounds with enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial potential, Methyl 4-hydroxy-2-methylthiophene-3-carboxylate has been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study utilized molecular docking simulations to elucidate the binding interactions between the thiophene derivatives and the COX-2 active site, providing insights into structure-activity relationships.

Another area of interest is the compound's application in material science. Researchers have explored its use as a monomer for the synthesis of conductive polymers. A 2022 study in Polymer Chemistry highlighted its ability to form stable polymeric films with tunable electronic properties, making it a promising candidate for organic electronics and biosensors. The study emphasized the compound's compatibility with various polymerization techniques, including electrochemical and oxidative methods.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 4-hydroxy-2-methylthiophene-3-carboxylate derivatives. Recent patents have addressed these issues by proposing novel catalytic systems and green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 patent application described a solvent-free synthesis method using microwave irradiation, which significantly reduced reaction times and energy consumption.

In conclusion, Methyl 4-hydroxy-2-methylthiophene-3-carboxylate (CAS: 65369-28-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, anti-inflammatory therapy, and material science underscore its potential for future innovations. Ongoing studies are expected to further explore its mechanistic pathways and optimize its derivatives for clinical and industrial use.